Cas no 681432-34-8 (PYRAZOLO[1,5-B]PYRIDAZINE, 3-[2-(METHYLSULFONYL)-4-PYRIMIDINYL]-)

• Product Name: PYRAZOLO[1,5-B]PYRIDAZINE, 3-[2-(METHYLSULFONYL)-4-PYRIMIDINYL]-
• CAS No: 681432-34-8
• MF: C₁₁H₉N₅O₂S
• MW: 275.286459684372
• CID: 3517163
• PubChem ID: 11254360
• Update Time: 2025-04-21

PYRAZOLO[1,5-B]PYRIDAZINE, 3-[2-(METHYLSULFONYL)-4-PYRIMIDINYL]- Chemical and Physical Properties

Names and Identifiers

• PYRAZOLO[1,5-B]PYRIDAZINE, 3-[2-(METHYLSULFONYL)-4-PYRIMIDINYL]-
• 3-[2-(Methylsulfonyl)-4-pyrimidinyl]pyrazolo[1,5-b]pyridazine
• SCHEMBL4474702
• 681432-34-8
• 3-(2-(Methylsulfonyl)pyrimidin-4-yl)pyrazolo[1,5-b]pyridazine
• CS-0214241

• Inchi： 1S/C11H9N5O2S/c1-19(17,18)11-12-6-4-9(15-11)8-7-14-16-10(8)3-2-5-13-16/h2-7H,1H3
• InChI Key： UCEQHLRMFPFBFY-UHFFFAOYSA-N
• SMILES： C12=C(C3C=CN=C(S(C)(=O)=O)N=3)C=NN1N=CC=C2

Computed Properties

• Exact Mass: 275.04769572Da
• Monoisotopic Mass: 275.04769572Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 98.5Ų